Cas no 1158755-26-0 (Isoquinoline-7-carboxamide)
Isoquinoline-7-carboxamide structure
Product Name:Isoquinoline-7-carboxamide
CAS No:1158755-26-0
MF:C10H8N2O
MW:172.18332195282
CID:1038277
PubChem ID:57512589
Update Time:2025-04-20
Isoquinoline-7-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline-7-carboxamide
- SCHEMBL6648425
- 1158755-26-0
- DTXSID20726972
- A893789
-
- MDL: MFCD12406182
- Inchi: 1S/C10H8N2O/c11-10(13)8-2-1-7-3-4-12-6-9(7)5-8/h1-6H,(H2,11,13)
- InChI Key: RGGLAPZYXTXDGZ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC2C=CN=CC=2C=1)N
Computed Properties
- Exact Mass: 172.063662883g/mol
- Monoisotopic Mass: 172.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 56Ų
Isoquinoline-7-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I198220-50mg |
Isoquinoline-7-carboxamide |
1158755-26-0 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | I198220-100mg |
Isoquinoline-7-carboxamide |
1158755-26-0 | 100mg |
$ 265.00 | 2022-06-04 | ||
| Chemenu | CM109451-1g |
Isoquinoline-7-carboxamide |
1158755-26-0 | 95% | 1g |
$439 | 2021-08-06 | |
| Chemenu | CM109451-5g |
Isoquinoline-7-carboxamide |
1158755-26-0 | 95% | 5g |
$1062 | 2021-08-06 | |
| Alichem | A189008219-5g |
Isoquinoline-7-carboxamide |
1158755-26-0 | 95% | 5g |
$1608.00 | 2023-09-04 | |
| Alichem | A189008219-10g |
Isoquinoline-7-carboxamide |
1158755-26-0 | 95% | 10g |
$2387.88 | 2023-09-04 | |
| Alichem | A189008219-25g |
Isoquinoline-7-carboxamide |
1158755-26-0 | 95% | 25g |
$3902.08 | 2023-09-04 | |
| Chemenu | CM109451-1g |
Isoquinoline-7-carboxamide |
1158755-26-0 | 95% | 1g |
$517 | 2023-11-24 | |
| Ambeed | A479383-1g |
Isoquinoline-7-carboxamide |
1158755-26-0 | 95+% | 1g |
$470.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1758483-1g |
Isoquinoline-7-carboxamide |
1158755-26-0 | 98% | 1g |
¥4277.00 | 2024-08-09 |
Isoquinoline-7-carboxamide Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
1158755-26-0 (Isoquinoline-7-carboxamide) Related Products
- 1453-82-3(pyridine-4-carboxamide)
- 7114-81-0(isoquinoline-4-carboxamide)
- 63905-51-1(4-Pyridinecarboxamide,compd. with N,N-dimethylmethanamine (1:1) (9CI))
- 35417-96-0(9-Acridinecarboxamide)
- 1670-86-6(1H-Indole-4-carboxamide)
- 1670-88-8(1H-Indole-6-carboxamide)
- 1670-87-7(SD-169)
- 4363-95-5(4-Quinolinecarboxamide)
- 6480-67-7(3-Quinolinecarboxamide)
- 70-57-5(5-Methylnicotinamide)
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